(15R)-13-[(3-methoxyphenyl)methyl]-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione

• Molecular Formula: C23H23N3O3
• Molecular Weight: 389.4 g/mol
• IUPAC Name: (15R)-13-[(3-methoxyphenyl)methyl]-10,10-dimethyl-8,11,13-triazatetracyclo[7.7.0.02,7.011,15]hexadeca-1(9),2,4,6-tetraene-12,14-dione
• InChI: InChI=1S/C23H23N3O3/c1-23(2)20-17(16-9-4-5-10-18(16)24-20)12-19-21(27)25(22(28)26(19)23)13-14-7-6-8-15(11-14)29-3/h4-11,19,24H,12-13H2,1-3H3/t19-/m1/s1
• InChI Key: GZMDFKPAEJIEIJ-LJQANCHMSA-N
• Isomeric SMILES: CC1(C2=C(C[C@H]3N1C(=O)N(C3=O)CC4=CC(=CC=C4)OC)C5=CC=CC=C5N2)C
• Canonical SMILES: CC1(C2=C(CC3N1C(=O)N(C3=O)CC4=CC(=CC=C4)OC)C5=CC=CC=C5N2)C

Description

LSM-3794 is a member of beta-carbolines.

Scientific Research Applications

Structural Analysis and Synthesis

• The structural analysis and synthesis of related compounds offer insights into the stereochemistry and NMR data assignment of cyclopeptide alkaloids, which are important for understanding the chemical properties and potential applications of such compounds (Nisar et al., 2010).
• Studies on the thermal reactivity of tricyclic 4,5-diacyltriazolines, which are structurally related, provide valuable information on the reaction mechanisms and potential applications in various chemical processes (Benati et al., 1991).

Liquid-State and Solid-State Reactions

• Research on the methyl rearrangement of methoxy-triazines in both liquid- and solid-states reveals the diverse chemical behavior of these compounds, contributing to a better understanding of their potential applications in chemical synthesis and material science (Handelsman-Benory et al., 2000).

Stereochemical Resolution and Pharmacological Potential

• The chiral resolution of stereomers and simulation studies of newly synthesized antibacterial agents highlight the importance of stereochemistry in the development of new pharmaceutical compounds. This research contributes to the understanding of how different stereomers of a molecule may have different pharmacological activities (Ali et al., 2020).

X-ray Crystallography

• X-ray crystallography studies offer critical insights into the molecular structure of related compounds, which is essential for the development of new materials and drugs. The research on the crystal structure of 9-(4-methoxyphenyl)-3,3-dimethyl-10-(4-methylphenyl)-1,2,3,4,5,6,7,8,9,10-decahydroacridin-1,8-dione is an example of how structural analysis can aid in the understanding of molecular properties (Wang et al., 2011).